Cas no 1267754-29-9 (5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine)

• Product Name: 5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine
• CAS No: 1267754-29-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6220556
• PubChem ID: 82113824
• Update Time: 2025-05-19

5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine
• EN300-1855820
• 1267754-29-9
• 5-[4-(2-methylpropyl)phenyl]-1,2-oxazol-3-amine

• Inchi： 1S/C13H16N2O/c1-9(2)7-10-3-5-11(6-4-10)12-8-13(14)15-16-12/h3-6,8-9H,7H2,1-2H3,(H2,14,15)
• InChI Key： STGJMNFBQHKVAD-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine

Introduction to 5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine (CAS No. 1267754-29-9)

5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine, identified by the chemical identifier CAS No. 1267754-29-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound belongs to the oxazole family, a class of heterocycles characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of an amine functional group at the 3-position and an aromatic phenyl ring substituted with an isobutyl group at the 4-position contributes to its unique chemical properties and reactivity.

The synthesis of 5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine involves multi-step organic transformations, typically starting from readily available precursors such as 2-methylpropylbenzene and oxazole derivatives. The introduction of the oxazole ring is often achieved through cyclization reactions, while the substitution at the 3-position with an amine group requires careful selection of reagents to ensure regioselectivity and high yield. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and scalability of its preparation.

Recent advancements in computational chemistry have facilitated the design of novel derivatives of 5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine by predicting their biological activities based on molecular modeling studies. These virtual screening approaches have enabled researchers to identify potential lead compounds for further development in drug discovery programs. The oxazole core is particularly attractive due to its presence in numerous bioactive natural products and synthetic drugs, which underscores its pharmacological relevance.

In the context of medicinal chemistry, 5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. Its structural features make it a versatile scaffold for designing molecules with targeted biological effects. For instance, modifications at the phenyl ring or the oxazole moiety can be tailored to modulate interactions with biological targets such as enzymes or receptors. This flexibility has led to its exploration in developing treatments for various diseases, including inflammatory disorders and neurological conditions.

The pharmacological profile of 5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine has been studied through both in vitro and in vivo experiments. Initial assays have shown promising results in modulating certain enzymatic pathways, suggesting its utility as a starting point for drug development. Additionally, its ability to cross cell membranes due to its lipophilic nature enhances its potential as a bioavailable therapeutic agent. Further research is ongoing to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The compound's stability under various conditions is another critical aspect that has been examined. Studies have focused on determining its solubility profile, thermal stability, and compatibility with different solvents used in pharmaceutical formulations. These parameters are essential for ensuring the compound's efficacy and safety when incorporated into drug products. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize its molecular structure and purity.

From a regulatory perspective, 5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-amine must comply with stringent guidelines set forth by global health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Documentation of its synthesis route, toxicological data, and preclinical studies is necessary for regulatory approval if it is intended for therapeutic use. Collaborative efforts between synthetic chemists and regulatory experts are crucial in navigating these requirements effectively.

The future directions for research on 5-4-(2-methylpropyl)phenyl-1,2-oxazol-3-am ine include exploring novel synthetic strategies that could improve yield and reduce environmental impact. Green chemistry principles are being increasingly adopted in pharmaceutical synthesis to minimize waste and hazardous byproducts. Additionally, investigating alternative sources for starting materials could enhance sustainability without compromising quality.

Collaborative projects between academic institutions and pharmaceutical companies are vital for advancing the development of 5 -4-(2-methylprop yl )phen yl -1 , 2 -ox az ol -3 -ami ne . Such partnerships facilitate knowledge exchange and resource sharing, accelerating progress toward clinical applications. The integration of interdisciplinary approaches—combining organic synthesis with computational biology—provides a robust framework for discovering new therapeutic agents.

In summary,5 -4-( 2 -m eth ylpr op y l )ph en y l -1 , 2 -ox az ol -3 -ami ne (CAS No .1267754 -29 -9 ) represents a promising entity in pharmaceutical research due to its structural complexity , potential biological activities , an d synthetic versatility . Ongoing studies continue to unravel its pharmacological properties an d explore i ts applicability i n drug discovery programs . As research progresses , this compoun d holds significant promise f or contributing t o next-generatio n therapies across various therapeutic areas .